Cas no 1150617-61-0 (5-Chloro-2-iodo-1-methyl-3-nitrobenzene)

• Product Name: 5-Chloro-2-iodo-1-methyl-3-nitrobenzene
• CAS No: 1150617-61-0
• MF: C₇H₅ClINO₂
• MW: 297.477573156357
• MDL: MFCD12024407
• CID: 1037036
• PubChem ID: 40151802
• Update Time: 2025-10-28

5-Chloro-2-iodo-1-methyl-3-nitrobenzene Chemical and Physical Properties

Names and Identifiers

• 5-Chloro-2-iodo-1-methyl-3-nitrobenzene

• MDL： MFCD12024407
• Inchi： 1S/C7H5ClINO2/c1-4-2-5(8)3-6(7(4)9)10(11)12/h2-3H,1H3
• InChI Key： WFRAPEVRKRASCC-UHFFFAOYSA-N
• SMILES： IC1C(=CC(=CC=1C)Cl)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 12
• Rotatable Bond Count: 1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Hydrocarbons

Additional information on 5-Chloro-2-iodo-1-methyl-3-nitrobenzene

Recent Advances in the Application of 5-Chloro-2-iodo-1-methyl-3-nitrobenzene (CAS: 1150617-61-0) in Chemical Biology and Pharmaceutical Research

5-Chloro-2-iodo-1-methyl-3-nitrobenzene (CAS: 1150617-61-0) is a halogenated nitroaromatic compound that has recently gained attention in chemical biology and pharmaceutical research due to its versatile reactivity and potential applications in drug discovery and material science. This compound serves as a key intermediate in the synthesis of various biologically active molecules, particularly in the development of kinase inhibitors and antimicrobial agents. Recent studies have highlighted its role in facilitating novel synthetic pathways and enabling the construction of complex molecular architectures with high precision.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers demonstrated the utility of 5-Chloro-2-iodo-1-methyl-3-nitrobenzene as a building block for the synthesis of selective JAK2 inhibitors. The compound's unique halogen substitution pattern allowed for efficient cross-coupling reactions, enabling the rapid assembly of diverse heterocyclic scaffolds. The study reported a 40% improvement in synthetic yield compared to traditional methods, underscoring the compound's potential for streamlining drug development processes.

Another significant application emerged in antimicrobial research, where 5-Chloro-2-iodo-1-methyl-3-nitrobenzene derivatives showed promising activity against multidrug-resistant Staphylococcus aureus (MRSA) strains. A 2024 Nature Communications paper detailed how structural modifications of this core scaffold led to compounds with enhanced membrane permeability and reduced cytotoxicity. The research team identified several lead candidates with minimum inhibitory concentrations (MICs) below 2 μg/mL against clinically relevant MRSA isolates.

The compound's photophysical properties have also attracted attention in materials science. Recent work published in Advanced Materials (2024) explored its use as a precursor for organic semiconductors. The electron-withdrawing nitro group and heavy iodine atom in 5-Chloro-2-iodo-1-methyl-3-nitrobenzene were found to facilitate charge transport in thin-film devices, achieving hole mobilities exceeding 0.5 cm²/V·s. This discovery opens new avenues for developing cost-effective organic electronic materials.

From a safety and handling perspective, recent toxicological assessments (Regulatory Toxicology and Pharmacology, 2023) have provided updated guidelines for working with 5-Chloro-2-iodo-1-methyl-3-nitrobenzene. While the compound shows moderate acute toxicity (LD50 = 320 mg/kg in rats), proper personal protective equipment and engineering controls are recommended during laboratory handling. These findings are particularly relevant as industrial-scale applications of this compound are being considered.

Looking forward, the unique combination of reactivity, stability, and functional group compatibility makes 5-Chloro-2-iodo-1-methyl-3-nitrobenzene (CAS: 1150617-61-0) a valuable tool for medicinal chemistry and materials science. Ongoing research is exploring its potential in targeted protein degradation (PROTAC technology) and as a versatile handle for bioconjugation strategies. The compound's commercial availability and well-characterized properties position it as an important asset for accelerating innovation in chemical biology and pharmaceutical development.